Cas no 1170460-87-3 (5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE)

• Product Name: 5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
• CAS No: 1170460-87-3
• MF: C₇H₉N₅O
• MW: 179.179260015488
• MDL: MFCD11986947
• CID: 4471335
• PubChem ID: 33679829
• Update Time: 2025-10-24

5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
• 5-(1,5-Dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-amine
• 1,3,4-Oxadiazol-2-amine, 5-(1,5-dimethyl-1H-pyrazol-3-yl)-
• DTXSID20652808
• G42760
• EN300-239302
• CCG-309985
• F2182-0009
• 1170460-87-3
• AKOS005208398
• 817-048-0
• VWB46087
• DTXCID80603558

• MDL： MFCD11986947
• Inchi： 1S/C7H9N5O/c1-4-3-5(11-12(4)2)6-9-10-7(8)13-6/h3H,1-2H3,(H2,8,10)
• InChI Key： IJJYBMUCTIEDNE-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 179.08070993g/mol
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE

Comprehensive Overview of 5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE (CAS No. 1170460-87-3)

5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE (CAS No. 1170460-87-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the oxadiazole family, a class of nitrogen-oxygen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for infectious diseases and cancer therapeutics.

The molecular structure of 5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE combines a pyrazole moiety with an oxadiazole ring, creating a scaffold that enhances binding affinity to biological targets. Recent studies highlight its role in modulating enzyme pathways, making it a candidate for precision medicine approaches. With the rise of AI-driven drug design, computational models frequently analyze this compound’s interactions with proteins, addressing common search queries like "oxadiazole derivatives in drug development" or "pyrazole-based bioactive molecules."

In agrochemistry, CAS No. 1170460-87-3 is explored for its potential as a plant growth regulator or pesticide intermediate. Sustainability-focused research investigates its environmental impact, responding to trending searches such as "eco-friendly agrochemicals" and "low-toxicity crop protection." The compound’s stability under varying pH conditions further supports its industrial applicability.

Synthetic routes to 5-(1,5-DIMETHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE often involve cyclization reactions, a topic frequently queried in academic databases. Optimized protocols emphasize green chemistry principles, reducing hazardous byproducts—a key concern for laboratories adhering to REACH and FDA guidelines. Analytical characterization via NMR, HPLC, and mass spectrometry ensures batch consistency, critical for regulatory compliance.

Market analysts note growing demand for specialty chemicals like this compound, driven by advancements in personalized medicine and smart farming. Patent filings reveal its inclusion in formulations targeting resistant pathogens, addressing global health challenges. As researchers decode its mechanism of action, CAS No. 1170460-87-3 continues to inspire innovation across life sciences.